Cas no 89804-68-2 (1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-[4-(trifluoromethyl)phenyl]-
• CAS No: 89804-68-2
• MF: C₁₅H₈ClF₃N₂O
• MW: 324.685032844543
• CID: 588872
• PubChem ID: 13163614
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-[4-(trifluoromethyl)phenyl]-
• 3-(4-chlorophenyl)-5-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• AKOS005371463
• 89804-68-2
• DTXSID30523939

• Inchi： 1S/C15H8ClF3N2O/c16-12-7-3-9(4-8-12)13-20-14(22-21-13)10-1-5-11(6-2-10)15(17,18)19/h1-8H
• InChI Key： OJMVMUKIWYWYRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(C2C=CC(C(F)(F)F)=CC=2)=N1

Computed Properties

• Exact Mass: 324.0277251g/mol
• Monoisotopic Mass: 324.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 38.9Ų